Cas no 1016855-14-3 (2-(cyclopropylimino)-1,2-dihydropyridine-4-carbonitrile)

• Product Name: 2-(cyclopropylimino)-1,2-dihydropyridine-4-carbonitrile
• CAS No: 1016855-14-3
• MF: C₉H₉N₃
• MW: 159.187861204147
• MDL: MFCD09943385
• CID: 4567197
• PubChem ID: 24704095
• Update Time: 2025-06-13

2-(cyclopropylimino)-1,2-dihydropyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylimino)-1,2-dihydropyridine-4-carbonitrile

• MDL： MFCD09943385
• Inchi： 1S/C9H9N3/c10-6-7-3-4-11-9(5-7)12-8-1-2-8/h3-5,8H,1-2H2,(H,11,12)
• InChI Key： GHJZSYNEMHNSQJ-UHFFFAOYSA-N
• SMILES： C1(NC2CC2)=NC=CC(C#N)=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(cyclopropylimino)-1,2-dihydropyridine-4-carbonitrile

Comprehensive Overview of 2-(cyclopropylimino)-1,2-dihydropyridine-4-carbonitrile (CAS No. 1016855-14-3)

2-(cyclopropylimino)-1,2-dihydropyridine-4-carbonitrile (CAS No. 1016855-14-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine core with a cyclopropylimino group and a carbonitrile functionality, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzyme inhibition and modulating biological pathways.

In recent years, the demand for nitrogen-containing heterocycles like 2-(cyclopropylimino)-1,2-dihydropyridine-4-carbonitrile has surged, driven by their relevance in developing novel therapeutics. The compound's cyclopropyl moiety is known to enhance metabolic stability, a critical factor in drug design. Additionally, the carbonitrile group offers a reactive handle for further derivatization, enabling the creation of diverse molecular libraries. These properties align with current trends in fragment-based drug discovery and click chemistry, which prioritize modular and efficient synthesis strategies.

From an industrial perspective, CAS No. 1016855-14-3 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods, such as photocatalysis and electrochemical synthesis, have been explored to optimize its production. This aligns with the growing emphasis on reducing hazardous byproducts and improving atom economy—a key concern for manufacturers and regulatory bodies alike. Researchers are also investigating its potential in crop protection, where its structural motifs could contribute to next-generation agrochemicals with lower environmental impact.

The compound's physicochemical properties, including solubility, stability, and reactivity, are frequently studied to address challenges in formulation and delivery. For instance, its logP value and hydrogen bonding capacity are critical for predicting bioavailability, a hot topic in computational chemistry and AI-driven drug design. Tools like molecular docking and QSAR modeling are increasingly used to explore its interactions with biological targets, reflecting the integration of machine learning in modern chemical research.

In summary, 2-(cyclopropylimino)-1,2-dihydropyridine-4-carbonitrile represents a compelling case study at the intersection of synthetic chemistry and applied life sciences. Its multifaceted applications—from pharmaceuticals to sustainable agriculture—highlight its importance in addressing contemporary scientific and industrial challenges. As research progresses, this compound is poised to play a pivotal role in advancing precision medicine and eco-friendly chemical solutions.